Cas no 1096815-75-6 (4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid)
1096815-75-6 structure
Product Name:4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
CAS No:1096815-75-6
MF:C9H6ClNO2S
MW:227.667439937592
CID:4571658
PubChem ID:43316754
Update Time:2024-11-05
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid
- 1096815-75-6
- Z415654294
- EN300-51469
- AKOS008129040
- 4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylicacid
-
- Inchi: 1S/C9H6ClNO2S/c10-8-2-1-7(14-8)5-3-11-4-6(5)9(12)13/h1-4,11H,(H,12,13)
- InChI Key: DSHDVBHHAGCNAE-UHFFFAOYSA-N
- SMILES: N1C=C(C2SC(Cl)=CC=2)C(C(O)=O)=C1
Computed Properties
- Exact Mass: 226.9807773g/mol
- Monoisotopic Mass: 226.9807773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81.3Ų
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376153-10mg |
4-(5-Chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic Acid |
1096815-75-6 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376153-50mg |
4-(5-Chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic Acid |
1096815-75-6 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C376153-100mg |
4-(5-Chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic Acid |
1096815-75-6 | 100mg |
$ 295.00 | 2022-04-01 | ||
| Chemenu | CM471070-250mg |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid |
1096815-75-6 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM471070-500mg |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid |
1096815-75-6 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM471070-1g |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid |
1096815-75-6 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-51469-0.05g |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid |
1096815-75-6 | 95% | 0.05g |
$173.0 | 2023-02-10 | |
| Enamine | EN300-51469-0.1g |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid |
1096815-75-6 | 95% | 0.1g |
$257.0 | 2023-02-10 | |
| Enamine | EN300-51469-0.25g |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid |
1096815-75-6 | 95% | 0.25g |
$367.0 | 2023-02-10 | |
| Enamine | EN300-51469-0.5g |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid |
1096815-75-6 | 95% | 0.5g |
$579.0 | 2023-02-10 |
4-(5-chlorothiophen-2-yl)-1H-pyrrole-3-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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